![molecular formula C21H15FN4O2S B2889382 N-(4-fluorophenyl)-2-[(4-nitrophenyl)methylsulfanyl]quinazolin-4-amine CAS No. 688355-68-2](/img/structure/B2889382.png)
N-(4-fluorophenyl)-2-[(4-nitrophenyl)methylsulfanyl]quinazolin-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The quinazolin-4-amine core would provide a rigid, planar structure, while the fluorophenyl, nitrophenyl, and methylsulfanyl groups would add additional complexity and potentially influence the compound’s reactivity .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the nitrophenyl and fluorophenyl groups, both of which are electron-withdrawing and could therefore make the compound more susceptible to nucleophilic attack. The methylsulfanyl group could also participate in various reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure and the presence of the various functional groups. For example, the presence of the amine group could make the compound basic, while the nitro group could contribute to its reactivity .Scientific Research Applications
Inhibition of Vascular Endothelial Growth Factor Signaling and Tumor Growth
N-(4-fluorophenyl)-2-[(4-nitrophenyl)methylsulfanyl]quinazolin-4-amine has been identified as a potent inhibitor of kinase insert domain-containing receptor (KDR/vascular endothelial growth factor receptor 2) tyrosine kinase activity. This inhibitory effect translates into potent anti-angiogenesis and tumor growth suppression in various cancer models, demonstrating its potential as an anti-cancer therapy (Wedge et al., 2002).
Synthesis and Characterization
The compound has been synthesized and characterized in various studies. One such approach involves traceless solid-phase synthesis, demonstrating the chemical versatility and potential for various modifications of the quinazolin-4-amine structure (Wang et al., 2005).
Application in Fluorescent Sensing
It's been used in the development of fluorescent sensors for detecting amine vapors, showcasing its application in environmental and health monitoring. The compound's unique properties allow for light-up detection, enhancing its utility as a sensor (Gao et al., 2016).
Exploration in Enzyme Substrate Studies
The compound has been utilized in the study of intramolecularly-quenched fluorogenic substrates, which are essential in the specific determination of enzyme activities. This application highlights its role in biochemical and pharmacological research (Kokotos & Tzougraki, 1991).
Imaging Epidermal Growth Factor Receptor Tyrosine Kinase
Its derivative, gefitinib, has been synthesized for imaging epidermal growth factor receptor tyrosine kinase using positron emission tomography, indicating its potential in diagnostic imaging and targeted cancer therapy (Holt et al., 2006).
Antimicrobial and Antibacterial Evaluation
The compound has been evaluated for its antibacterial properties. It has shown significant activity against various bacterial strains, underscoring its potential in developing new antimicrobial agents (Geesi, 2020).
Future Directions
Properties
IUPAC Name |
N-(4-fluorophenyl)-2-[(4-nitrophenyl)methylsulfanyl]quinazolin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15FN4O2S/c22-15-7-9-16(10-8-15)23-20-18-3-1-2-4-19(18)24-21(25-20)29-13-14-5-11-17(12-6-14)26(27)28/h1-12H,13H2,(H,23,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFILHLJFAGDWIZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NC(=N2)SCC3=CC=C(C=C3)[N+](=O)[O-])NC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15FN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.